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Compound of Interest

Compound Name: Shp2-IN-19

Cat. No.: B12386232 Get Quote

For researchers, scientists, and drug development professionals, ensuring the safe and

compliant disposal of chemical compounds is a critical aspect of laboratory operations. This

guide provides essential, step-by-step procedures for the proper disposal of Shp2-IN-19, a

non-receptor protein tyrosine phosphatase inhibitor. Adherence to these guidelines will help

maintain a safe laboratory environment and ensure compliance with regulatory standards.

Immediate Safety and Handling Precautions
Before beginning any disposal procedure, it is imperative to handle Shp2-IN-19 with

appropriate personal protective equipment (PPE). This includes, but is not limited to, safety

goggles, chemical-resistant gloves, and a lab coat. All handling of the compound, especially

when in powdered form or being prepared in solution, should be conducted within a certified

chemical fume hood to prevent inhalation of any dust or aerosols.

Step-by-Step Disposal Protocol
The disposal of Shp2-IN-19 should be managed as hazardous chemical waste. The following

protocol outlines the necessary steps from the point of generation to final collection.

Waste Identification and Classification: Treat all solid Shp2-IN-19 and any solutions

containing it as hazardous chemical waste. Due to its nature as a bioactive small molecule, it

should not be disposed of down the drain or in regular trash.[1]

Container Selection:
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Solid Waste: Place solid Shp2-IN-19 waste, including contaminated personal protective

equipment (e.g., gloves, weigh boats), into a designated, leak-proof, and clearly labeled

solid chemical waste container.[2][3] Plastic containers are often preferred.[3]

Liquid Waste: Dispose of solutions containing Shp2-IN-19 in a compatible, shatter-

resistant, and securely capped liquid waste container.[2] Ensure the container material is

compatible with the solvent used. Never use food-grade containers for hazardous waste.

Sharps Waste: Any sharps, such as needles or razor blades, contaminated with Shp2-IN-
19 must be disposed of in an approved sharps container.

Labeling:

Properly label all waste containers with a hazardous waste tag.

The label must clearly state "Hazardous Waste" and list all chemical constituents,

including their approximate concentrations. For Shp2-IN-19, list its full chemical name.

Indicate the date when the waste was first added to the container.

Storage:

Store all Shp2-IN-19 waste in a designated Satellite Accumulation Area (SAA) that is at or

near the point of generation.

Ensure waste containers are kept closed at all times, except when adding waste.

Segregate the Shp2-IN-19 waste from incompatible materials. For instance, store acids

and bases separately, and keep flammables in an appropriate cabinet.

Waste Pickup:

Once the waste container is full or has been in storage for the maximum allowed time

(often up to 12 months, though this can vary by institution), arrange for its collection by

your institution's Environmental Health and Safety (EHS) department.

Complete and submit the necessary hazardous waste disposal form for pickup.
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Summary of Disposal Considerations
The following table summarizes the key logistical and safety information for the proper disposal

of Shp2-IN-19.

Parameter Guideline Source

Waste Category Hazardous Chemical Waste
General laboratory safety

guidelines

Solid Waste Container
Labeled, leak-proof plastic

container

Liquid Waste Container
Labeled, compatible, shatter-

resistant, sealed container

Sharps Disposal
Approved, puncture-resistant

sharps container

Storage Location
Designated Satellite

Accumulation Area (SAA)

Container Labeling

"Hazardous Waste" with full

chemical names and

concentrations

Segregation
Store away from incompatible

chemicals (e.g., acids, bases)

Final Disposal

Collection by institutional

Environmental Health and

Safety (EHS)

Experimental Workflow and Disposal Decision
Pathway
The following diagrams illustrate a typical experimental workflow involving a chemical inhibitor

like Shp2-IN-19 and the subsequent decision-making process for waste disposal.
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Caption: Experimental workflow for using Shp2-IN-19.
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Caption: Decision pathway for Shp2-IN-19 waste disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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